Cas no 49622-16-4 (2,5-Dimethyl-2-undecene)

2,5-Dimethyl-2-undecene is a branched unsaturated hydrocarbon with the molecular formula C₁₃H₂₆. This compound features a terminal double bond and two methyl substituents at the 2- and 5-positions, contributing to its unique reactivity and steric properties. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals, fragrances, and lubricant additives. The branched structure enhances thermal stability and reduces crystallization tendencies, making it suitable for applications requiring low-temperature performance. Its reactivity with electrophiles and compatibility with polymerization processes further broaden its utility in industrial and research settings. The compound is typically supplied in high purity to ensure consistent performance in synthetic applications.
2,5-Dimethyl-2-undecene structure
2,5-Dimethyl-2-undecene structure
Product Name:2,5-Dimethyl-2-undecene
CAS No:49622-16-4
MF:C13H26
MW:182.345544338226
CID:2669557
PubChem ID:521257
Update Time:2025-10-31

2,5-Dimethyl-2-undecene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-2-undecene
    • 2,5-dimethylundec-2-ene
    • VIOGPKWXSDMDFJ-UHFFFAOYSA-N
    • 2-Undecene, 2,5-dimethyl-
    • 49622-16-4
    • Inchi: 1S/C13H26/c1-5-6-7-8-9-13(4)11-10-12(2)3/h10,13H,5-9,11H2,1-4H3
    • InChI Key: VIOGPKWXSDMDFJ-UHFFFAOYSA-N
    • SMILES: C(C)(C/C=C(\C)/C)CCCCCC

Computed Properties

  • Exact Mass: 182.203450829g/mol
  • Monoisotopic Mass: 182.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

2,5-Dimethyl-2-undecene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D688200-25mg
2,5-Dimethyl-2-undecene
49622-16-4
25mg
$207.00 2023-05-18
TRC
D688200-100mg
2,5-Dimethyl-2-undecene
49622-16-4
100mg
$ 800.00 2023-09-07
TRC
D688200-250mg
2,5-Dimethyl-2-undecene
49622-16-4
250mg
$1642.00 2023-05-18

Additional information on 2,5-Dimethyl-2-undecene

Chemical Profile of 2,5-Dimethyl-2-undecene (CAS No. 49622-16-4)

2,5-Dimethyl-2-undecene (CAS No. 49622-16-4) is a branched alkene with a unique molecular structure that has garnered significant attention in the field of organic synthesis and industrial applications. This compound, characterized by its two methyl groups attached to the second carbon of an undecene backbone, exhibits distinct chemical properties that make it a valuable intermediate in various chemical processes. The molecular formula C₁₁H₂₂, derived from its linear undecene structure with branching, contributes to its reactivity and utility in synthetic chemistry.

The CAS number 49622-16-4 serves as a unique identifier for this compound, ensuring precise classification and communication within the scientific community. As a member of the alkene family, 2,5-Dimethyl-2-undecene possesses a double bond that is highly reactive, enabling participation in a wide range of chemical transformations. These include addition reactions, polymerization processes, and as a precursor in the synthesis of more complex molecules.

In recent years, research into 2,5-Dimethyl-2-undecene has been driven by its potential applications in polymer science and material engineering. The compound's ability to undergo controlled polymerization makes it an attractive candidate for developing novel polymers with tailored properties. For instance, studies have explored its use in producing high-performance elastomers and adhesives, where the presence of methyl groups enhances thermal stability and mechanical strength.

Additionally, the chemical structure of 2,5-Dimethyl-2-undecene has been investigated for its role in catalytic processes. The reactivity at the double bond site allows for selective functionalization, which is crucial in fine chemical synthesis. Researchers have been particularly interested in its use as a building block for pharmaceutical intermediates, where precise control over molecular architecture is essential for drug efficacy and safety.

One of the most compelling aspects of 2,5-Dimethyl-2-undecene is its versatility in synthetic pathways. The compound can be easily modified through various reactions, such as hydroformylation or alkylation, to produce derivatives with specific functionalities. These derivatives find applications in coatings, lubricants, and specialty chemicals, demonstrating the broad utility of this molecule.

The industrial significance of CAS No. 49622-16-4 cannot be overstated. Its production and handling are optimized for efficiency and safety, aligning with modern chemical manufacturing standards. The demand for high-purity 2,5-Dimethyl-2-undecene has increased as industries seek sustainable and innovative solutions for their material needs.

Recent advancements in green chemistry have also highlighted the potential of 2,5-Dimethyl-2-undecene as an eco-friendly solvent or reactant. By reducing reliance on traditional solvents that may have environmental impacts, this compound offers a more sustainable alternative without compromising on performance. Such developments are critical in aligning chemical production with global sustainability goals.

In conclusion, 2,5-Dimethyl-2-undecene (CAS No. 49622-16-4) represents a fascinating compound with diverse applications across multiple sectors. Its unique structure and reactivity make it indispensable in synthetic chemistry and material science. As research continues to uncover new possibilities for this molecule, its role in advancing industrial and scientific innovation is set to expand further.

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